Remarkable carbene-induced transformation of 2,4,6-tri-tert-butyl-1,3,5-triphosphabenzene, P3C3But3, to the 1,2,4-triphosphole, P3C2But2CBut(carbene). Crystal and molecular structure of the planar triphosphole complex [Mo(CO)3(η5-P3C2But 2CBut(carbene))] [carbene = C(N(Me)C(Me)=C(Me)N(Me))]Electronic Supplementary information (ESI) available: spectroscopic data for 3 and 4, B3LYP/6-31+G* level generated structure of 3, and reaction of 3 with [PtCl2(PR3)]2. See http://www.rsc.org/suppdata/cc/b0/b001285h/
Chemical Communications Pub Date: 2000-06-29 DOI: 10.1039/B001285H
Abstract
Treatment of
2,4,6-tri-tert-butyl-1,3,5-triphosphabenzene,
P3C3But3, with the stable
carbene 1,3,4,5-tetramethylimidazol-2-ylidene affords the planar
1,2,4-triphosphole,
P3C2But2CBut(carben
e), [carbene = C(N(Me)C(Me)![[double bond, length half m-dash]](http://scimg.chem960.com/usr/1/B001285H.jpg)
C(Me)N(Me))] which has been structurally
characterised as its η5- ligated [Mo(CO)3]
complex; theoretical calculations are presented on the mechanism of this
novel reaction.
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